Interfaces in FeCoB/MgO/FeCoB magnetic tunnel junction play a vital role in controlling their magnetic and transport properties for various applications in spintronics and magnetic recording media. In this work, interface structures of a few nm thick FeCoB layers in FeCoB/MgO and MgO/FeCoB bilayers are comprehensively studied using x-ray standing waves (XSW) generated by depositing bilayers between Pt waveguide structures. High interface selectivity of nuclear resonance scattering (NRS) under the XSW technique allowed to measure structure and magnetism at the two interfaces, namely FeCoB-on-MgO and MgO-on-FeCoB, yielding an interesting result that electron density and hyperfine fields are not symmetric at both interfaces. The formation of a high-density FeCoB layer at the MgO/FeCoB (FeCoB-on-MgO) interface with an increased hyperfine field (∼34.65 T) is attributed to the increasing volume of FeCo at the interface due to boron diffusion from 57FeCoB to the MgO layer. Furthermore, it caused unusual angular-dependent magnetic properties in MgO/FeCoB bilayer, whereas FeCoB/MgO is magnetically isotropic. In contrast to the literature, where the unusual angular dependent in FeCoB based system is explained in terms of in-plane magnetic anisotropy, present findings attributed the same to the interlayer exchange coupling between bulk and interface layer within the FeCoB layer.

Identifying structure–property relationships of polycrystalline microstructures demands an accurate and precise quantification of their features. Measuring grain sizes is tedious and creates a non-transparent bias when being performed by different individuals, impairing comparability with references. Here, we present a novel use of region-based convolutional neural networks (R-CNNs) to quantify several microstructural characteristics and their distributions: Feret diameter, axis length, area, circumference, dihedral angle and coordination number. We utilize a two-step approach: (i) a semi-automatic annotation tool to generate training data for (ii) a fully automated R-CNN, quantitatively evaluating images. Using Al-doped ZnO as a model system, we trained two R-CNNs, one for ZnO and one for precipitated ZnAl2O4. The R-CNN performs well in evaluating grain size characteristics from images with low contrast and in differentiating uni-, and bimodal grain size distributions on the sub-micron, and nanoscale. An extended statistical analysis of the distributions is performed to extract microstructural parameters quantitatively. This innovative solution makes grain size measuring amenable, time-effective, less biased, consistent, and statistically more precise.

Enhancing both strength and ductility simultaneously in commercial alloys at an industrial scale remains a challenging task. In this study, we have demonstrated a simple heat treatment method to achieve a heterostructure with coarse and ultra-fine lamellar α precipitates in a common titanium alloy, Ti-5Al-5Mo-5V-3Cr-1Zr. Guided by computer simulations, we successfully attained microscale concentration modulations in the β-phase matrix using up-quenching of a duplex microstructure consisting of a globular primary α phase (αp) and β matrix to dissolve the αp phase rapidly and leave residual concentrations. We subsequently applied aging treatments to create finely dispersed regions of coarse and ultra-fine α precipitates embedded in the β matrix by activating different phase transformation mechanisms. Compared to the commercial alloy that has a homogeneous lamellar structure, the heterostructured alloy we produced exhibits a 6% increase in ultimate tensile strength and a remarkable 130% increase in elongation. The outstanding ductility of the heterostructured alloy is attributable to its unique microstructure design, which prevents strain localization and allows full activation of dislocation and twin deformations in the coarse and ultra-fine α regions. Meanwhile, the high strength of the alloy can be attributed to the enhanced back stress effect induced by strain partitioning of the heterostructure. Our study demonstrates a simple and effective method for creating bulk heterostructures in precipitation-hardened alloys at an industrial scale, leading to substantially improved strength and ductility.

Defects in nanomaterials have been widely used to introduce new properties of pristine materials for electrochemical energy storage. However, most of the research has focused on the effect of single defect while ignoring the synergy of multifold defects on enhancing electrochemical performance. Herein, we have modeled bulk phase oxygen substitution and surface oxygen vacancy on ZnCo2O4 nanowires grown on nickel foam for the first time (F-ZnCo2O4-x), revealing the role of double defects and providing new insights into the effects of electrochemical properties. The enhanced oxygen vacancy concentration and increased active sites enable rapid and sufficient redox reaction of the active components. Therefore, the representative F-ZnCo2O4-x electrode achieves a high specific capacity of 664 mAh·g−1 at 1 A·g−1. Moreover, high energy density (EHSC, 60 Wh·kg−1) and good cycle stability (90.44% capacity retention after 10000 cycles) could be provided as a battery-type electrode of hybrid supercapacitor. The electrodes also have high energy density (Ecell, 692 Wh·kg−1) and good durability (capacity retention of 98.8% after 2000 cycles) when used as zinc ion batteries. This work supplies a new avenue on the universality of defect engineering to design bimetallic oxide with high electrochemical performance.

High performance structural materials with combinations of excellent yet often mutually exclusive properties such as high yield strength, ductility and thermal stability are primarily accessed by synthesizing heterogeneous microstructures. Age-hardened Al alloys with hierarchical nanoprecipitates manifest a good combination of strength and ductility compared to fully amorphous Al alloys, however their thermal stability is in general low, stem from the fast-diffusion element-driven coarsening of nanoprecipitates at elevated temperature. Utilizing the sluggish-diffusion element Cr in the Al matrix, we propose a novel strategy of architecting symbiotically crystalline-amorphous nanostructure (CANS) endowed with self-assembled Cr segregation at crystalline/amorphous interfaces, to develop thermally stable, ultrastrong and ductile Al alloys. The symbiotic CANS-AlCr alloys with homogeneous twinning-induced plasticity of ∼15% strains at room temperature have ultrahigh compressive yield strength of ∼1.75 GPa and outstanding thermal stability up to ∼623 K, simultaneously superior to the parent nanocrystalline and amorphous Al alloys. The interfacial Cr segregation not only promotes twinning-induced plasticity of crystals but also triggers dynamic elemental partitioning between interfaces and amorphous nanolayers, which is critical to their thermodynamic and mechanical stabilization of symbiotic CANS Al-Cr alloys. Our strategy advances efficient creation of hierarchical nanostructure and offers a facile route that is regulated across atomic and nanoscopic scales to achieve desirable materials with diverse-yet-precise performances.

Micro-nano ultraviolet light sources have recently attracted great attention due to their promising applications in future quantum display, photoelectric detection sensors, biomedical devices, and so on. Design of ultraviolet light sources with smaller size, stronger emission intensity, and higher integration, are the key aspects for the development of high-performance micro-nano ultraviolet devices. Here, we demonstrate that unidirectional threading dislocation arrays in an AlN thin film can emit ultraviolet light with wavelength of ∼ 317 nm. The density of AlN dislocations is ∼ 4 × 1010 cm−2, and the light emission intensity of AlN dislocations is comparable to the intrinsic emission of the AlN thin film. By combining aberration-corrected transmission electron microscopy, atomic-resolution valence electron energy-loss spectroscopy, and first-principles calculations, the atomic and electronic structures and the band gaps of the AlN threading dislocations are determined. It is found that the AlN threading dislocations are comprised of edge, screw, and mixed dislocations. All the AlN dislocations exhibit smaller band gaps compared to the AlN bulk due to the increase of the Al-N bond length at the dislocation cores. The dangling bonds of Al and N at the edge dislocations, Al-Al and NN bonds at the screw dislocations cause the defect states in the band gaps. This study not only has clarified the atomic origin of dislocation nano-optics, but also will encourage the development of microelectronics and optoelectronic devices based on dislocation ultraviolet light emission.

Icosahedral boron-rich solids exhibit outstanding mechanical properties, but the crystal structure of this prominent class of materials has long remained enigmatic. Here, we report on a surprising discovery of an unprecedented twinning induced structural stabilization that creates highly nanotwinned crystal structures that are stabler than the prevailing single crystal structure comprising complex multi-atom structural units. This phenomenon is showcased via a symmetry guided optimization process that produces a series of increasingly nanotwinned B4C structures with progressively lower energy below that of the single crystal, and this behavior also occurs in multiple other boron-rich solids. These findings unveil a distinct paradigm of defect (twinning) induced structural stabilizing mechanism that reduces energy via release of native strains built in the complex structural units of the single crystal, creating an exceptional category of materials that comprise multiple domains of intrinsic dense twinning in the crystal structures.

Amorphous Ge2Sb2Te5 phase change material is considered as a prototype material for non-volatile memories due to the reversibility of the amorphous-to-crystalline transition on a nanosecond timescale. In this context, the kinetics of atomic self-diffusion has important bearings for the crystallization process and the switching behavior of phase change materials. It is thus important for applications as well as for the general understanding of the rapid and reversible switching behavior to understand atomic self-diffusion, especially in the amorphous phase. However, up to now, reliable data on the kinetics of atomic self-diffusion in amorphous phase change materials is almost non-existent. For this reason, Te tracer diffusion was measured using secondary ion mass spectroscopy and applying the highly enriched natural 122Te isotope. For the first time, Te self-diffusion coefficients in amorphous Ge2Sb2Te5 are experimentally measured and the activation energy of Te self-diffusion was determined as (1.43±0.08) eV.

Length scale dependent microstructural heterogeneities serve as effective pathways in engineering materials for providing simultaneous strength-ductility enhancement. In this regard, hexagonal close-packed (hcp) materials that exhibit a combination of slip and multiple twinning modes potentially act as ideal candidates that generate heterogeneous microstructures. However, such an inhomogeneous distribution of crystallographic defects also results in build-up of spatially heterogeneous local stress gradients that can be distinct from globally applied stress state. In particular, stress fields arising at the vicinity of deformation twins and due to their interaction with grain interfaces often act as precursors to damage nucleation in most hcp metals and alloys. Hence, assessment of such local stresses and their overall impact on plasticity becomes necessary in order to understand the relationship between twinning and fracture in hcp materials. The current work utilizes commercially pure titanium (cp-Ti) as a model material to investigate the impact of twinning induced stress gradients on the local mechanical response. By means of correlative multiscale structural characterization and local stress gradient measurements, we establish a definitive relationship between applied stress vis-à-vis local stress on the local plasticity behavior ahead of a {112¯2} compression twin-grain boundary intersection in cp-Ti. Additionally, the role of twin interfacial structure for tension and compression twinning modes are experimentally determined and their corresponding impact on the local stress fields and associated twin migration mechanisms is assessed.

Maraging structural materials have been traditionally indicated as essential metallic alloys for hundreds of years. The highest strength of the aged martensite alloys requires the formation of high nanoprecipitate density; however, it often results in insufficient ductility (< ∼12%) which limits their application. Here, we describe how these alloys obtain enhanced ductility at high strength by injecting reversion-induced metastable austenite into the brittle microstructure, in which we develop a novel dual-phase medium-entropy Fe68Ni10Mn10Co10Ti1.5Si0.5 (at%) maraging alloys with a strength of 1.6 GPa and ductility of ∼25%. Generating the large fraction of austenite metastability with a chemical core-shell microstructure during a simple process of reversion drives profuse heterogeneities at chemical and structural states, including additional precipitation strengthening and transformation-induced plasticity effect. The combined metastability and heterogeneity, realized with heat-treatment techniques that are accessible processing routes in a wide range of academic and industrial applications, can provide a breakthrough to develop sustainable maraging materials with large ductility.